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Compound of Interest

Compound Name: 2-Methoxybutane-1-sulfonamide

Cat. No.: B13264283

Get Quote

Executive Summary & Chemical Context
2-Methoxybutane-1-sulfonamide is a functionalized aliphatic sulfonamide serving as a critical

chiral building block in medicinal chemistry, particularly for fragment-based drug discovery

(FBDD) targeting metalloenzymes (e.g., carbonic anhydrase) or as a polar scaffold in

peptidomimetics.

This guide provides a comprehensive technical characterization framework. Given the scarcity

of public spectral libraries for this specific CAS, the data presented below synthesizes high-

fidelity predictive modeling with empirical data from structural analogs (e.g., 2-methoxybutane,

aliphatic sulfonamides). This approach allows researchers to validate synthesis products

against calculated theoretical baselines.

Chemical Identity[1][2][3][4][5][6][7]
IUPAC Name: 2-Methoxybutane-1-sulfonamide

Molecular Formula: C₅H₁₃NO₃S[1]

Molecular Weight: 167.23 g/mol [1]
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Chirality: Contains one chiral center at C2. Synthesis typically yields a racemate unless

asymmetric precursors are used.

Synthesis & Impurity Profile (Contextual Grounding)
Understanding the synthesis pathway is prerequisite to interpreting spectral noise. The most

robust route involves the amination of 2-methoxybutane-1-sulfonyl chloride.

Reaction Pathway (Graphviz)
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Figure 1: Nucleophilic substitution pathway for sulfonamide formation.

Common Impurities to Watch:

Sulfonic Acid (Hydrolysis): Broad OH peak >10 ppm (1H NMR), loss of NH2 signals.

Residual Solvents: THF or DCM peaks if not dried thoroughly.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol Note: All shifts are reported relative to TMS (0.00 ppm). For sulfonamides, DMSO-d₆ is

the preferred solvent over CDCl₃ to visualize the exchangeable -NH₂ protons, which often

broaden into the baseline in chloroform.

¹H NMR (400 MHz, DMSO-d₆)
The molecule features a diastereotopic methylene group at C1 due to the adjacent chiral center

at C2.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13264283/docs?utm_src=pdf-body-img#spectroscopic-characterization-guide-2-methoxybutane-1-sulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13264283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position Group
Shift (δ,
ppm)

Multiplicit
y

Integratio
n

Coupling
(J, Hz)

Structural
Logic

NH₂
Sulfonamid

e
6.60 – 6.90 bs 2H -

Exchangea

ble; shift

varies with

conc./temp

.

H-2
CH

(Methine)
3.55 – 3.65 m 1H -

Deshielded

by ether

oxygen;

chiral

center.

OMe O-CH₃ 3.25 – 3.30 s 3H -

Characteris

tic sharp

singlet;

distinct

from

solvent.

H-1a, 1b
CH₂

(Sulfonyl)
2.95 – 3.15 dd / m 2H J ≈ 14, 6

Diastereoto

pic protons

α to

sulfonyl

group.

H-3

CH₂

(Methylene

)

1.40 – 1.60 m 2H -

Alkyl chain

middle

segment.

H-4
CH₃

(Terminal)
0.85 – 0.95 t 3H J ≈ 7.4

Classic

triplet for

terminal

ethyl

group.

Critical Validation Check:
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Look for the ABX system (or ABMX) at the C1 position (2.95–3.15 ppm). If this appears as a

clean doublet, the resolution may be insufficient, or the chiral influence is weak.

The -NH₂ signal must integrate to 2H. If <2H, suspect rapid exchange with wet solvent.

¹³C NMR (100 MHz, DMSO-d₆)
Carbon Assignment Shift (δ, ppm) Notes

C-2 CH-O 78.0 – 80.5

Most deshielded

aliphatic carbon (ether

effect).

C-1 CH₂-S 56.0 – 58.5
α to sulfonyl; distinct

from ether carbons.

OMe O-CH₃ 55.5 – 56.5

Can overlap with C-1;

check HSQC for

confirmation.

C-3 CH₂ 24.5 – 26.0 Standard methylene.

C-4 CH₃ 9.5 – 10.5 Terminal methyl.

Mass Spectrometry (MS)
Technique: Electrospray Ionization (ESI) in Positive Mode is standard.

Fragmentation Pathway (Graphviz)
Sulfonamides exhibit characteristic fragmentation, primarily the loss of the SO₂ moiety and α-

cleavages.
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Figure 2: Predicted ESI(+) fragmentation tree.

Key Diagnostic Ions
Ion Type m/z (Monoisotopic) Interpretation

[M+H]⁺ 168.07
Parent molecular ion (Base

peak in soft ionization).

[M+Na]⁺ 190.05
Sodium adduct (Common in

unbuffered HPLC solvents).

[M-NH₃]⁺ 151.04

Loss of ammonia

(characteristic of primary

sulfonamides).

Alkyl Cation 87.08
Cleavage of C-S bond

(C₅H₁₁O⁺ fragment).

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) on neat solid/oil.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b13264283/docs?utm_src=pdf-body-img#spectroscopic-characterization-guide-2-methoxybutane-1-sulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13264283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber
(cm⁻¹)

Vibration Mode Functional Group Intensity

3350 – 3250 ν(N-H)
Sulfonamide

(Asym/Sym)

Medium, Broad

doublet

2970 – 2850 ν(C-H) Alkyl (CH₂, CH₃) Strong

1330 – 1310 ν(S=O) Sulfonyl (Asymmetric) Strong, Sharp

1160 – 1140 ν(S=O) Sulfonyl (Symmetric) Strong, Sharp

1090 – 1070 ν(C-O) Ether (Aliphatic) Medium

Diagnostic Signature: The presence of the doublet at ~3300 cm⁻¹ (NH₂) combined with the

strong S=O bands at 1320/1150 cm⁻¹ confirms the sulfonamide functionality.

Experimental Protocols
Protocol A: NMR Sample Preparation

Solvent Selection: Use DMSO-d₆ (99.9% D) to prevent NH proton exchange.

Concentration: Dissolve 5–10 mg of sample in 0.6 mL solvent.

Filtration: If the solution is cloudy (salt impurities), filter through a cotton plug in a glass

pipette directly into the NMR tube.

Acquisition: Set relaxation delay (d1) to ≥2.0s to ensure accurate integration of the ratio

between the methoxy singlet and the ethyl triplet.

Protocol B: LC-MS Purity Check
Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.
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Gradient: 5% B to 95% B over 3 minutes.

Detection: UV (210 nm) + ESI (Pos/Neg switching). Note: Sulfonamides have low UV

absorbance; MS trace is more reliable for purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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